![molecular formula C14H16N2O B5815949 3-cyclohexyl-4(3H)-quinazolinone](/img/structure/B5815949.png)
3-cyclohexyl-4(3H)-quinazolinone
Overview
Description
3-cyclohexyl-4(3H)-quinazolinone is a useful research compound. Its molecular formula is C14H16N2O and its molecular weight is 228.29 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 228.126263138 g/mol and the complexity rating of the compound is 320. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Broad Applications in Medicinal Chemistry
3-Cyclohexyl-4(3H)-quinazolinone, a derivative of 4(3H)-quinazolinone, is part of a class of compounds that have garnered significant interest in medicinal chemistry due to their wide range of biological activities. Quinazoline derivatives, including this compound, are known for their diverse biological applications, particularly in pharmaceutical research. They are found in over 200 naturally occurring alkaloids and are often used in the synthesis of novel medicinal agents due to the stability of their nucleus (Tiwary et al., 2016).
Synthesis and Modification
The synthesis of this compound involves various chemical processes that have been refined over time. One notable method includes the one-pot synthesis from anthranilamides and aldehydes, which demonstrates the versatility of this compound in chemical reactions. This method highlights the ease of introducing various substituents to the quinazolinone structure, allowing for a range of derivatives with potentially different biological activities (Cheng et al., 2013).
Biological and Pharmacological Research
In biological research, this compound derivatives have been explored for their potential as analgesic and anti-inflammatory agents. For example, specific derivatives have been synthesized and evaluated for their effectiveness in relieving pain and reducing inflammation, showing promising results compared to standard treatments (Alagarsamy et al., 2009).
Applications in Corrosion Inhibition
Beyond medicinal applications, quinazolinone derivatives have also been studied for their role in corrosion inhibition. Research has shown that certain quinazolinone derivatives are effective in protecting metals like steel against corrosion in acidic environments. This demonstrates the chemical versatility and utility of these compounds in industrial applications (Errahmany et al., 2020).
Properties
IUPAC Name |
3-cyclohexylquinazolin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O/c17-14-12-8-4-5-9-13(12)15-10-16(14)11-6-2-1-3-7-11/h4-5,8-11H,1-3,6-7H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTCCTWKIRSDYLK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N2C=NC3=CC=CC=C3C2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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